95-59-0

2,3-Dichloro-1,4-dioxane

In Stock

• CAS RN:
• 95-59-0

• Formula:
• C4H6Cl2O2

• InChI:
• InChI=1S/C4H6Cl2O2/c5-3-4(6)8-2-1-7-3/h3-4H,1-2H2

• InChIKey:
• ZOZUXFQYIYUIND-UHFFFAOYSA-N

• 2,3-Dichloro-1,4-dioxane is a useful research compound. Its molecular formula is C4H6Cl2O2 and its molecular weight is 156.99 g/mol. The purity is usually 95%.

Deoxypeganine

In Stock

• CAS RN:
• 495-59-0

• Formula:
• C11H12N2

• InChI:
• InChI=1S/C11H12N2/c1-2-5-10-9(4-1)8-13-7-3-6-11(13)12-10/h1-2,4-5H,3,6-8H2

• InChIKey:
• WUFQLZTXIWKION-UHFFFAOYSA-N

• Deoxypeganine is a member of quinazolines.

1,10-Diethoxydecane

• CAS RN:
• 5895-59-0

• Formula:
• C14H30O2

• InChI:
• InChI=1S/C14H30O2/c1-3-15-13-11-9-7-5-6-8-10-12-14-16-4-2/h3-14H2,1-2H3

• InChIKey:
• HIBONMTWVPLVRP-UHFFFAOYSA-N

• 1,10-Diethoxydecane is a biochemical.

3-(4-methoxyphenyl)-2,5-diphenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione

In Stock

• CAS RN:
• 68295-59-0

• Formula:
• C24H20N2O4

• InChI:
• InChI=1S/C24H20N2O4/c1-29-19-14-12-16(13-15-19)21-20-22(30-26(21)18-10-6-3-7-11-18)24(28)25(23(20)27)17-8-4-2-5-9-17/h2-15,20-22H,1H3

• InChIKey:
• VGAJYRKEVKPHAO-UHFFFAOYSA-N

• 3-(4-methoxyphenyl)-2,5-diphenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione is a useful research compound. Its molecular formula is C24H20N2O4 and its molecular weight is 400.434. The purity is usually 95%.

1H-Isoindole-1,3(2H)-dione, 2-(4-chloro-3-nitrophenyl)-4,5,6,7-tetrahydro-

• CAS RN:
• 76995-59-0

• Formula:
• C14H11ClN2O4

• InChI:
• InChI=1S/C14H11ClN2O4/c15-11-6-5-8(7-12(11)17(20)21)16-13(18)9-3-1-2-4-10(9)14(16)19/h5-7H,1-4H2

• InChIKey:
• IMMHAHVCJYXMJM-UHFFFAOYSA-N

• 1H-Isoindole-1,3(2H)-dione, 2-(4-chloro-3-nitrophenyl)-4,5,6,7-tetrahydro- is a useful research compound. Its molecular formula is C14H11ClN2O4 and its molecular weight is 306.70 g/mol. The purity is usually 95%.

Creatine Nitrate

Usually In Stock

• CAS RN:
• 89695-59-0

• Formula:
• C4H10N4O5

• InChI:
• InChI=1S/C4H9N3O2.HNO3/c1-7(4(5)6)2-3(8)9;2-1(3)4/h2H2,1H3,(H3,5,6)(H,8,9);(H,2,3,4)

• InChIKey:
• MBSCHHMCRIMBDZ-UHFFFAOYSA-N

• Creatine Nitrate is a useful research compound. Its molecular formula is C4H10N4O5 and its molecular weight is 194.15 g/mol. The purity is usually 95%.

Otilonium Bromide

In Stock

• CAS RN:
• 26095-59-0

• Formula:
• C29H43BrN2O4

• InChI:
• InChI=1S/C29H42N2O4.BrH/c1-5-8-9-10-11-14-22-34-27-16-13-12-15-26(27)28(32)30-25-19-17-24(18-20-25)29(33)35-23-21-31(4,6-2)7-3;/h12-13,15-20H,5-11,14,21-23H2,1-4H3;1H

• InChIKey:
• VWZPIJGXYWHBOW-UHFFFAOYSA-N

• Otilonium is an inhibitor of L-type (IC50 = 2.3 µM) and T-type calcium channels (IC50s = 0.8, 1.1, and 0.4 µM for Cav3.1, Cav3.2, and Cav3.3, respectively). It is also an antagonist of muscarinic acetylcholine receptors (mAChRs;  IC50s = 0.054, 0.4, 0.222, and 0.156 µM for M1, M2, M4, and M5 muscarinic receptors, respectively) and the platelet activating factor (PAF) receptor (IC50 = 0.0552 µM). Otilonium inhibits the inward calcium current in isolated rat colonic smooth muscle cells (EC50 = 885 nM), an effect that can be blocked by the L-type calcium channel inhibitor nifedipine. It inhibits contractions induced by the muscarinic acetylcholine receptor (mAChR) agonist methacholine in isolated circular muscle of the guinea pig proximal colon (IC50 = 3.7 µM). Otilonium (4 mg/kg) decreases fecal excretion and wet dog shakes and increases the tail withdrawal latency in...

(S)-3,7-Bis(((benzyloxy)carbonyl)amino)heptanoic acid

In Stock

• CAS RN:
• 259195-59-0

• Formula:
• C23H28N2O6

• InChI:
• InChI=1S/C23H28N2O6/c26-21(27)15-20(25-23(29)31-17-19-11-5-2-6-12-19)13-7-8-14-24-22(28)30-16-18-9-3-1-4-10-18/h1-6,9-12,20H,7-8,13-17H2,(H,24,28)(H,25,29)(H,26,27)/t20-/m0/s1

• InChIKey:
• RPXXCGBSEMSKNB-FQEVSTJZSA-N

• (S)-3,7-Bis(((benzyloxy)carbonyl)amino)heptanoic acid is a useful research compound. Its molecular formula is C23H28N2O6 and its molecular weight is 428.5 g/mol. The purity is usually 95%.

N-(2-(6-((2-(mesitylamino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methoxybenzamide

In Stock

• CAS RN:
• 872995-59-0

• Formula:
• C26H28N6O3S

• InChI:
• InChI=1S/C26H28N6O3S/c1-16-13-17(2)25(18(3)14-16)28-23(33)15-36-24-10-9-21-29-30-22(32(21)31-24)11-12-27-26(34)19-5-7-20(35-4)8-6-19/h5-10,13-14H,11-12,15H2,1-4H3,(H,27,34)(H,28,33)

• InChIKey:
• NULIRGNUPIZAGQ-UHFFFAOYSA-N

• N-(2-(6-((2-(mesitylamino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C26H28N6O3S and its molecular weight is 504.61. The purity is usually 95%.

4-[(4-Methylsulfanylcyclohexa-2,4-dien-1-yl)methyl]-5-(trifluoromethyl)pyrazol-3-one

• CAS RN:
• 152595-59-0

• Formula:
• C12H11F3N2OS

• InChI:
• InChI=1S/C12H11F3N2OS/c1-19-8-4-2-7(3-5-8)6-9-10(12(13,14)15)16-17-11(9)18/h2,4-5,7H,3,6H2,1H3

• InChIKey:
• NWRVNGMMCVRMNV-UHFFFAOYSA-N

• Way 123783 is a bioactive chemical.

2-((difluoromethyl)thio)-N-(2-(thiophen-3-yl)ethyl)benzamide

In Stock

• CAS RN:
• 1797295-59-0

• Formula:
• C14H13F2NOS2

• InChI:
• InChI=1S/C14H13F2NOS2/c15-14(16)20-12-4-2-1-3-11(12)13(18)17-7-5-10-6-8-19-9-10/h1-4,6,8-9,14H,5,7H2,(H,17,18)

• InChIKey:
• KGWNJRWZTCEJAB-UHFFFAOYSA-N

• 2-((difluoromethyl)thio)-N-(2-(thiophen-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C14H13F2NOS2 and its molecular weight is 313.38. The purity is usually 95%.

3-[[1-(3,5-Difluorophenyl)sulfonylazetidin-3-yl]methoxy]pyridine

Usually In Stock

• CAS RN:
• 2379995-59-0

• Formula:
• C15H14F2N2O3S

• InChI:
• InChI=1S/C15H14F2N2O3S/c16-12-4-13(17)6-15(5-12)23(20,21)19-8-11(9-19)10-22-14-2-1-3-18-7-14/h1-7,11H,8-10H2

• InChIKey:
• NYDJQWYQPAUZRS-UHFFFAOYSA-N

• 3-[[1-(3,5-Difluorophenyl)sulfonylazetidin-3-yl]methoxy]pyridine is a useful research compound. Its molecular formula is C15H14F2N2O3S and its molecular weight is 340.34. The purity is usually 95%.

(4R,5S)-4-Amino-1-cyclopropyl-5-phenylpyrrolidin-2-one;hydrochloride

In Stock

• CAS RN:
• 2418595-59-0

• Formula:
• C13H17ClN2O

• InChI:
• InChI=1S/C13H16N2O.ClH/c14-11-8-12(16)15(10-6-7-10)13(11)9-4-2-1-3-5-9;/h1-5,10-11,13H,6-8,14H2;1H/t11-,13+;/m1./s1

• InChIKey:
• LCSSXJHJLWUNQV-YPMHNXCESA-N

• (4R,5S)-4-Amino-1-cyclopropyl-5-phenylpyrrolidin-2-one;hydrochloride is a useful research compound. Its molecular formula is C13H17ClN2O and its molecular weight is 252.74. The purity is usually 95%.

N-(1-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-methylbenzamide

In Stock

• CAS RN:
• 1019095-59-0

• Formula:
• C23H22N4O2S

• InChI:
• InChI=1S/C23H22N4O2S/c1-4-29-18-11-9-17(10-12-18)20-14-30-23(24-20)27-21(13-16(3)26-27)25-22(28)19-8-6-5-7-15(19)2/h5-14H,4H2,1-3H3,(H,25,28)

• InChIKey:
• XDHKXUXAORJGBL-UHFFFAOYSA-N

• N-(1-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-methylbenzamide is a useful research compound. Its molecular formula is C23H22N4O2S and its molecular weight is 418.5 g/mol. The purity is usually 95%.